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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Formylindan, also known as

indan-5-carbaldehyde, a versatile bicyclic aromatic aldehyde. This document details its

chemical properties, synthesis, and notable applications in medicinal chemistry, particularly in

the development of novel therapeutic agents.

Core Molecular and Physical Properties
5-Formylindan is a derivative of indane, featuring a formyl group at the 5-position of the indane

ring. Its chemical structure and properties make it a valuable building block in organic

synthesis.
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Property Value Source

Molecular Formula C₁₀H₁₀O --INVALID-LINK--

Molecular Weight 146.19 g/mol --INVALID-LINK--

CAS Number 30084-91-4 --INVALID-LINK--

Appearance Colorless to light yellow liquid --INVALID-LINK--

Boiling Point 146.0-147.5 °C (at 29 Torr) --INVALID-LINK--

Density 1.122±0.06 g/cm³ (Predicted) --INVALID-LINK--

IUPAC Name
2,3-dihydro-1H-indene-5-

carbaldehyde
--INVALID-LINK--

Synonyms

5-Formylindan, Indan-5-

carboxaldehyde, 5-

Indancarboxaldehyde

--INVALID-LINK--, --INVALID-

LINK--

Synthesis of 5-Formylindan
A common method for the synthesis of 5-Formylindan is through the Vilsmeier-Haack reaction,

which involves the formylation of an aromatic ring. The following is a representative

experimental protocol.

Experimental Protocol: Vilsmeier-Haack Formylation of
Indane
Materials:

Indane

N-methylformanilide

Phosphorus oxychloride (POCl₃)

o-Dichlorobenzene

Sodium acetate
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Hydrochloric acid (6 N)

Methanol

Glacial acetic acid

Procedure:

In a 2-liter round-bottomed flask equipped with a mechanical stirrer and a reflux condenser,

combine 35 g (0.26 mole) of N-methylformanilide, 35 g (0.23 mole) of phosphorus

oxychloride, and 20 ml of o-dichlorobenzene.

Add 22.5 g (0.13 mole) of indane to the mixture.

Heat the flask on a steam bath with stirring, bringing the temperature to 90–95°C over 20

minutes. The indane will dissolve, forming a deep red solution, and hydrogen chloride gas

will be evolved.

Continue heating for an additional hour.

Cool the mixture and add a solution of 140 g of crystalline sodium acetate in 250 ml of water.

Rapidly distill the o-dichlorobenzene and most of the methylaniline with steam. The residual

oil will solidify upon cooling.

Break up the solid residue and decant the aqueous liquor through a Büchner funnel.

Wash the solid by decantation with two 100-ml portions of 6 N hydrochloric acid to remove

any remaining amine, followed by a thorough washing with water.

Recrystallize the crude solid from 50 ml of hot glacial acetic acid.

Once cooled, filter the resulting bright yellow aldehyde by suction and wash it on the filter

with 30 ml of methanol.

Workflow for the Synthesis of 5-Formylindan
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Workflow for the Synthesis of 5-Formylindan

Reactants

Reaction

Work-up

Purification

Indane

Reaction Vessel
(o-Dichlorobenzene solvent)

Vilsmeier Reagent
(N-methylformanilide + POCl₃)

Heat to 90-95°C

Quench with
Sodium Acetate Solution

Steam Distillation

Wash with 6N HCl

Wash with Water

Recrystallize from
Glacial Acetic Acid

Filter and Wash
with Methanol

5-Formylindan

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1583184?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the key steps in the synthesis of 5-Formylindan via the

Vilsmeier-Haack reaction.

Applications in Drug Development
The indane scaffold is recognized as a privileged structure in medicinal chemistry due to its

presence in numerous biologically active compounds. 5-Formylindan, with its reactive aldehyde

group, serves as a versatile starting material for the synthesis of a wide array of derivatives

with potential therapeutic applications, including anti-inflammatory and anticancer agents.[1]

Role in Cancer Research
Derivatives of the indane nucleus have been investigated for their potential as anticancer

therapeutics by targeting various oncologic pathways.[1] Some indane derivatives have been

shown to induce apoptosis, a programmed cell death mechanism that is often dysregulated in

cancer cells.

One proposed mechanism of action involves the activation of the mitochondrial-associated

apoptotic pathway.[1] This pathway is regulated by the balance of pro-apoptotic proteins, such

as Bax and caspase-3, and anti-apoptotic proteins, like Bcl-2. Certain indane derivatives have

been observed to upregulate the expression of Bax and caspase-3 while downregulating Bcl-2,

thereby shifting the cellular balance towards apoptosis.[1]

Mitochondrial Apoptosis Pathway
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Caption: A simplified diagram of the mitochondrial apoptosis pathway, highlighting the

regulatory roles of Bcl-2 and Bax.

Safety and Handling
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5-Formylindan should be handled with appropriate safety precautions in a laboratory setting. It

is advisable to consult the Safety Data Sheet (SDS) for detailed information on handling,

storage, and disposal. Standard personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn when working with this compound. The synthesis

should be performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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